Cas no 2138108-24-2 (3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene)

• Product Name: 3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene
• CAS No: 2138108-24-2
• MF: C₁₃H₁₇BrS
• MW: 285.24308180809
• CID: 5961560
• PubChem ID: 165746553
• Update Time: 2025-09-28

3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2138108-24-2
• EN300-1154051
• 3-bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene
• 3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene

• Inchi： 1S/C13H17BrS/c1-9-11(14)7-12(15-9)10-5-4-6-13(2,3)8-10/h7-8H,4-6H2,1-3H3
• InChI Key： CZVGWQKBMCASNV-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C1=CC(C)(C)CCC1

Computed Properties

• Exact Mass: 284.02343g/mol
• Monoisotopic Mass: 284.02343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene

3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene: A Comprehensive Overview

3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene (CAS No. 2138108-24-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of the bromine and cyclohexene moieties imparts specific properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene is characterized by a thiophene ring substituted with a bromine atom at the 3-position, a 3,3-dimethylcyclohexenyl group at the 5-position, and a methyl group at the 2-position. This arrangement of functional groups provides a versatile platform for further chemical modifications, making it an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and other advanced materials.

Recent research has highlighted the potential of 3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this thiophene compound were effective in inhibiting the growth of cancer cells in vitro. The bromine substituent plays a crucial role in enhancing the biological activity by facilitating specific interactions with target proteins.

In addition to its potential in medicinal chemistry, 3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene has also been explored for its applications in materials science. The presence of the cyclohexenyl group and the thiophene ring makes it an excellent candidate for the synthesis of conjugated polymers and other organic semiconductors. These materials are essential components in various electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research conducted at the University of California, Berkeley, has shown that polymers derived from this compound exhibit high charge carrier mobility and excellent photophysical properties, making them suitable for use in next-generation electronic devices.

The synthetic route to 3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a thiophene ring through a cyclization reaction involving a suitable precursor. Subsequent functionalization steps introduce the bromine and cyclohexenyl groups through selective substitution reactions. The final step involves the introduction of the methyl group at the 2-position. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physical and chemical properties of 3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene have been extensively studied to understand its behavior in different environments. It is known to be a solid at room temperature with a melting point ranging from 70°C to 75°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but exhibits limited solubility in water. Its stability under various conditions has been evaluated to ensure its suitability for long-term storage and use in laboratory settings.

Safety considerations are an important aspect when handling 3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and disposal. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 3-Bromo-5-(3,3-dimethylcyclohex-1-en-1-yl)-2-methylthiophene (CAS No. 2138108-24-2) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for developing novel therapeutic agents and advanced materials with superior properties. Ongoing research continues to uncover new applications and optimize synthetic methods to make this compound more accessible for various industrial uses.